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Compound of Interest

Compound Name: 2,3-Octanedione

Cat. No.: B1214595

An In-depth Technical Guide to the Physical Properties of 2,3-Octanedione

This technical guide provides a comprehensive overview of the key physical properties of 2,3-
Octanedione, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in drug development who require precise data for
their work.

Core Physical Properties of 2,3-Octanedione

2,3-Octanedione is a diketone with the molecular formula C8H1402. Its physical
characteristics are crucial for a variety of applications, including its use as a flavoring agent.

Quantitative Data Summary

The boiling point and density of 2,3-Octanedione have been reported across various sources.
These values are summarized in the table below for ease of comparison. It is important to note
the pressure at which the boiling point was measured, as this significantly affects the result.
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Physical Property

Value

Conditions

Boiling Point

169.0to0 170.0 °C

@ 760.00 mm Hg[1][2]

173 °C

Not specified

57.0t059.0 °C

@ 10.00 mm Hg[2][3]

Density

0.905 to 0.915 g/cm3

@ 25.00 °C[1][2][3]

0.9311 g/cm3

Not specified

Experimental Protocols

While the provided sources do not detail specific experimental protocols for the determination

of 2,3-Octanedione's physical properties, a generalized workflow for such measurements is
presented below. These methods represent standard laboratory practices for determining the

boiling point and density of a liquid compound.

Generalized Workflow for Physical Property

Determination

The following diagram illustrates a typical workflow for the experimental determination of the

boiling point and density of a liquid chemical like 2,3-Octanedione.

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Octanedione
https://www.thegoodscentscompany.com/data/rw1569281.html
https://www.thegoodscentscompany.com/data/rw1569281.html
https://parchem.com/chemical-supplier-distributor/2-3-octane-dione-009019
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Octanedione
https://www.thegoodscentscompany.com/data/rw1569281.html
https://parchem.com/chemical-supplier-distributor/2-3-octane-dione-009019
https://www.benchchem.com/product/b1214595?utm_src=pdf-body
https://www.benchchem.com/product/b1214595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

- . o N . .
Boiling Point Determination Density Determination
[ Sample Preparation ] [ Sample Preparation ]
Assemble Distillation or
[ Boiling Point Apparatus ] [ Measure Mass of Empty Pycnometer ]

l '
[ Gradual Heating of Sample ] [ Fill Pycnometer with Sample ]
; :
[ Record Temperature at Boiling ] [ Measure Mass of Filled Pycnometer ]
; :
[ Record Barometric Pressure ] [Record Sample Temperature)
; '
[Apply Pressure Correction (if necessary) ] ( Calculate Density (mass/volume) ]
;
[ Final Boiling Point ]

Click to download full resolution via product page

Generalized workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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